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Compound of Interest

Compound Name:
2,2-Dimethyl-N-pyridin-2-yl-

propionamide

Cat. No.: B029811 Get Quote

An In-depth Technical Guide to the Molecular Weight of 2,2-Dimethyl-N-pyridin-2-yl-
propionamide

This guide provides a comprehensive technical overview of determining the molecular weight of

2,2-Dimethyl-N-pyridin-2-yl-propionamide, a compound utilized in organic synthesis.[1] For

researchers, scientists, and professionals in drug development, an accurate determination of

molecular weight is a foundational step in compound verification, characterization, and quality

control. This document details the theoretical calculation, experimental determination via mass

spectrometry and elemental analysis, and the synthesis of this data to ensure scientific

integrity.

Compound Profile
2,2-Dimethyl-N-pyridin-2-yl-propionamide (CAS No: 86847-59-8) is a solid amide

compound.[2][3] Its identity and purity are critically linked to its molecular weight. Below is a

summary of its key properties.
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Property Value Source(s)

Molecular Formula C₁₀H₁₄N₂O [2][3]

Calculated Molecular Weight 178.23 g/mol [2]

Monoisotopic Mass 178.110613 g/mol [2]

CAS Number 86847-59-8 [1][2][3]

Synonyms
2-(Pivaloylamino)pyridine, N-

(Pyridin-2-yl)pivalamide
[3]

Physical Form Solid [2][3]

Melting Point 71-75 °C [1][2]

Theoretical Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

[4] The molecular formula for 2,2-Dimethyl-N-pyridin-2-yl-propionamide is C₁₀H₁₄N₂O.[2][3]

The calculation based on the atomic weights of Carbon (C), Hydrogen (H), Nitrogen (N), and

Oxygen (O) is as follows:

Carbon (C): 10 atoms × 12.011 u = 120.110 u

Hydrogen (H): 14 atoms × 1.008 u = 14.112 u

Nitrogen (N): 2 atoms × 14.007 u = 28.014 u

Oxygen (O): 1 atom × 15.999 u = 15.999 u

Total Molecular Weight = 120.110 + 14.112 + 28.014 + 15.999 = 178.235 u

This calculated value serves as the benchmark for experimental verification.

Experimental Verification of Molecular Weight
Relying solely on theoretical calculations is insufficient for scientific validation. Experimental

methods are required to confirm the molecular structure and purity of a synthesized or isolated
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compound. Mass spectrometry and elemental analysis are two cornerstone techniques for this

purpose.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules.[5] This allows for the precise determination of a compound's

molecular weight. The peak with the highest m/z value in the spectrum typically corresponds to

the molecular ion (M+), which represents the intact molecule with one electron removed.[5][6]

Sample Introduction Mass Spectrometer Data Analysis

1. Sample Preparation
(Dissolve in volatile solvent)

2. Injection
(Direct infusion or via LC/GC)

3. Ionization
(e.g., Electron Ionization - EI)

M -> M+•

4. Acceleration
(Ions accelerated by electric field)

5. Mass Analysis
(Separation by m/z via magnetic field)

6. Detection
(Ion strikes detector)

7. Mass Spectrum Generation
(Intensity vs. m/z)

8. Molecular Ion Peak (M+)
Identification

Click to download full resolution via product page

Caption: Workflow for molecular weight determination using mass spectrometry.

Sample Preparation: Accurately weigh approximately 1-2 mg of 2,2-Dimethyl-N-pyridin-2-
yl-propionamide and dissolve it in a suitable volatile solvent like methanol or

dichloromethane.

Instrument Setup:

Introduce the sample into the mass spectrometer. For volatile compounds, this can be

done via a direct insertion probe or gas chromatography (GC) inlet.

Set the ionization energy, typically to 70 eV for EI, which is sufficient to cause ionization

without excessive fragmentation.

Ionization and Analysis: The sample molecules are bombarded with electrons, causing an

electron to be ejected and forming a positively charged molecular ion (M+•).[6][7] These ions

are then accelerated and deflected by a magnetic field, which separates them based on their

mass-to-charge ratio.[5]
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Data Interpretation:

The detector records the abundance of ions at each m/z value.

Examine the resulting mass spectrum for the peak with the highest m/z value. For 2,2-
Dimethyl-N-pyridin-2-yl-propionamide, this peak is expected at approximately m/z =

178.[2][3]

This peak confirms that the molecular weight of the compound is consistent with its

molecular formula. The presence of a smaller peak at M+1 (m/z = 179) is expected due to

the natural abundance of the ¹³C isotope.[7]

Elemental Analysis (EA)
Elemental analysis provides the mass percentages of the elements (carbon, hydrogen,

nitrogen, etc.) within a compound.[8] This data is used to determine the empirical formula,

which is the simplest whole-number ratio of atoms in the molecule.[8][9] By comparing the

empirical formula mass to the molecular weight determined by mass spectrometry, the true

molecular formula can be confirmed.[10]
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1. Elemental Analysis
(Combustion Analysis)

2. Obtain Mass Percentages
(%C, %H, %N, %O)

3. Calculate Mole Ratios
(Divide % by atomic weight)

4. Determine Empirical Formula
(Simplest whole-number ratio)

6. Compare Masses
(Ratio = MW / EFW)

5. Determine Molecular Weight
(via Mass Spectrometry)

7. Confirm Molecular Formula
(Empirical Formula × Ratio)

Click to download full resolution via product page

Caption: Logical workflow for determining a molecular formula.

Sample Preparation: A small, precisely weighed amount of the purified compound (typically

1-3 mg) is placed in a tin capsule.

Combustion: The sample is combusted in a furnace at high temperatures (~900-1000 °C) in

a stream of pure oxygen. This process converts carbon to CO₂, hydrogen to H₂O, and

nitrogen to N₂ gas.
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Separation and Detection: The combustion gases are passed through a series of columns

that separate them. The amount of each gas is quantified using a thermal conductivity

detector.

Calculation:

From the amounts of CO₂, H₂O, and N₂ detected, the instrument's software calculates the

mass percentages of C, H, and N in the original sample. Oxygen is typically determined by

difference.

Expected Percentages for C₁₀H₁₄N₂O:

%C = (120.11 / 178.23) × 100% = 67.40%

%H = (14.112 / 178.23) × 100% = 7.92%

%N = (28.014 / 178.23) × 100% = 15.72%

%O = (15.999 / 178.23) × 100% = 8.98%

Formula Derivation: The experimentally determined percentages are used to calculate the

empirical formula.[11] For example, dividing the percentages by the respective atomic

weights gives a molar ratio. This ratio is then simplified to the smallest whole numbers to

yield the empirical formula, which for this compound is C₁₀H₁₄N₂O.

Validation: The mass of the empirical formula (178.23 u) is compared to the molecular weight

from the mass spectrum (m/z = 178). Since they match, the empirical formula is also the

molecular formula.

Conclusion: A Self-Validating System
The determination of the molecular weight of 2,2-Dimethyl-N-pyridin-2-yl-propionamide is a

multi-faceted process that ensures the highest degree of scientific trust. The synergy between

theoretical calculation, mass spectrometry, and elemental analysis creates a self-validating

system. The theoretical calculation provides an expected value. Mass spectrometry directly

measures the mass of the intact molecule, providing a precise molecular weight.[4] Finally,

elemental analysis confirms the underlying atomic composition, validating that the measured
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molecular weight corresponds to the correct molecular formula. This rigorous approach is

fundamental to ensuring the identity, purity, and quality of chemical compounds in research and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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